Cas no 7648-30-8 (Ethyl iododifluoroacetate)

• Product Name: Ethyl iododifluoroacetate
• CAS No: 7648-30-8
• MF: C₄H₅F₂IO₂
• MW: 249.982580900192
• MDL: MFCD00798135
• CID: 47622
• PubChem ID: 2737200
• Update Time: 2025-06-24

Ethyl iododifluoroacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2,2-difluoro-2-iodoacetate
• Ethyl iododifluoroacetate
• Aceticacid, difluoroiodo-, ethyl ester (8CI,9CI)
• Ethyl difluoroiodoacetate
• Iododifluoroacetic acidethyl ester
• Ethyliododifluoroacetate
• SY040928
• EN300-123491
• Ethyl difluoroiodoacetate, 95%
• AMY37181
• ETHYL DIFLUORO(IODO)ACETATE
• SCHEMBL123913
• AKOS002664192
• 7648-30-8
• 3,4-DIHYDRO-2H-1,5-BENZODIOXEPINE-7-CARBOXYLICACID
• C4H5F2IO2
• ICF2CO2Et
• AS-48931
• MFCD00798135
• J-521353
• Difluoroiodoacetic acid ethyl ester;Ethyldifluoroiodoacetate
• FT-0626195
• A26038
• CS-0113019
• DTXSID00371909
• FD2095
• ethyl 2-iodo-2,2-difluoroacetate
• Ethyl iododifluoroacetate,97%
• DB-001376

• MDL： MFCD00798135
• Inchi： 1S/C4H5F2IO2/c1-2-9-3(8)4(5,6)7/h2H2,1H3
• InChI Key： HGWXXIZVRRTDKT-UHFFFAOYSA-N
• SMILES： IC(C(=O)OCC)(F)F

Computed Properties

• Exact Mass: 249.93000
• Monoisotopic Mass: 249.93
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• Density: 1.7
• Boiling Point: 65 °C
• Flash Point: 45.4 °C
• Refractive Index: 1.469
• PSA: 26.30000
• LogP: 1.57730

Ethyl iododifluoroacetate Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Ethyl iododifluoroacetate

Ethyl iododifluoroacetate (CAS No. 7648-30-8): A Versatile Intermediate in Modern Chemical Synthesis

Ethyl iododifluoroacetate (CAS No. 7648-30-8) is a fluorinated carboxylate ester that has garnered significant attention in the field of organic synthesis and pharmaceutical development. This compound, characterized by its unique structural features, serves as a crucial intermediate in the preparation of various biologically active molecules. Its molecular structure, featuring both an iodine atom and fluorine substituents, makes it particularly valuable for applications in cross-coupling reactions, medicinal chemistry, and materials science.

The chemical properties of ethyl iododifluoroacetate stem from its dual functionality: the ester group and the halogenated carboxylic acid derivative. The presence of the iodine atom allows for facile participation in palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are fundamental in constructing complex organic frameworks. Meanwhile, the electron-withdrawing nature of the fluorine atoms enhances the reactivity of the ester moiety, making it an excellent substrate for nucleophilic additions and transesterification reactions.

In recent years, ethyl iododifluoroacetate has found extensive use in the synthesis of pharmaceuticals. Its ability to serve as a versatile building block has been leveraged in the development of novel therapeutic agents targeting various diseases. For instance, researchers have utilized this compound to construct heterocyclic scaffolds that exhibit antimicrobial and anti-inflammatory properties. The fluorine atoms in its structure contribute to metabolic stability and improved bioavailability, which are critical factors in drug design.

The role of ethyl iododifluoroacetate in medicinal chemistry extends beyond small-molecule drug synthesis. It has also been employed in the preparation of peptide mimetics and protease inhibitors. The unique reactivity of its ester group allows for selective modifications, enabling chemists to fine-tune the pharmacophoric features of their targets. Additionally, the compound's compatibility with solid-phase peptide synthesis has made it a valuable tool in peptidomimetic research.

Beyond pharmaceutical applications, ethyl iododifluoroacetate is a key intermediate in materials science. Its incorporation into polymers and coatings imparts enhanced thermal stability and chemical resistance. The fluorinated backbone contributes to low surface energy, making it suitable for applications requiring hydrophobic or oleophobic properties. Furthermore, its reactivity with metal complexes has been explored for creating luminescent materials and catalysts.

The synthesis of ethyl iododifluoroacetate typically involves the reaction of diethyl fluoroacetate with an iodinating agent under controlled conditions. Advances in synthetic methodologies have enabled more efficient and scalable production processes, ensuring a steady supply for industrial and academic research purposes. Recent studies have focused on optimizing reaction conditions to minimize byproducts and maximize yield, thereby reducing costs and environmental impact.

In conclusion, Ethyl iododifluoroacetate (CAS No. 7648-30-8) is a multifaceted compound with broad utility across multiple scientific disciplines. Its unique structural features make it an indispensable tool for synthetic chemists working on pharmaceuticals, materials science, and advanced organic transformations. As research continues to uncover new applications for this versatile intermediate, its importance is likely to grow further.